Cas no 73217-76-2 (3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde)

• Product Name: 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde
• CAS No: 73217-76-2
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• MDL: MFCD08059880
• CID: 875277
• PubChem ID: 12570013
• Update Time: 2025-11-01

3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde
• 3-(4-chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde(SALTDATA: 1.8H2O)
• CHEMBRDG-BB 4012314
• 3-(4-chloro-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde
• AB43148
• AG-G-89215
• Ambcb4012314
• BP-11056
• CTK5D7574
• 73217-76-2
• CS-0359525
• 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehydedihydrate
• DTXSID10502909

• MDL： MFCD08059880
• Inchi： 1S/C9H5ClN2O2/c10-7-3-1-6(2-4-7)9-11-8(5-13)14-12-9/h1-5H
• InChI Key： REMKDKLUCMAKDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C=O)=N1

Computed Properties

• Exact Mass: 208.00400
• Monoisotopic Mass: 208.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.99000
• LogP: 2.20250

Additional information on 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde

3-(4-Chlorophenyl)-1,2,4-Oxadiazole-5-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 73217-76-2, commonly referred to as 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a 1,2,4-oxadiazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. The presence of a 4-chlorophenyl group attached to the oxadiazole ring introduces additional electronic and steric effects, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry. These heterocycles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and pharmacokinetic properties. The carbaldehyde group in this compound further increases its versatility, as it can participate in various chemical reactions such as condensation and cyclization. This makes 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde a promising candidate for the synthesis of bioactive molecules with potential therapeutic applications.

One of the most recent advancements in the study of this compound involves its role in the development of anticancer agents. Researchers have explored the ability of this molecule to inhibit key enzymes involved in cancer cell proliferation. For instance, studies have shown that derivatives of this compound can modulate the activity of protein kinases, which are critical targets in oncology. The chlorine substituent on the phenyl ring plays a crucial role in enhancing the selectivity and potency of these derivatives against cancer cells.

In addition to its therapeutic potential, 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde has also been investigated for its application in sensor technology. The molecule's ability to form stable complexes with metal ions has led to its use in designing sensors for detecting heavy metals such as lead and mercury. This application is particularly relevant given the increasing need for efficient and cost-effective methods to monitor environmental pollutants.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent optimizations in synthetic protocols have focused on improving yields and reducing reaction times. For example, microwave-assisted synthesis has been employed to accelerate the formation of the oxadiazole ring system. These advancements not only enhance the scalability of production but also contribute to the sustainability of chemical manufacturing processes.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in characterizing this compound. These methods provide detailed insights into the molecular structure and purity, ensuring that research findings are accurate and reliable. Furthermore, computational chemistry tools like density functional theory (DFT) have been used to study the electronic properties of this compound, shedding light on its reactivity and stability.

In conclusion, 3-(4-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde is a versatile molecule with significant potential across multiple fields. Its unique structure enables it to serve as a building block for synthesizing bioactive compounds and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.